Cas no 773873-99-7 (3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester)

3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester structure

773873-99-7 structure

Product Name:3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester

CAS No:773873-99-7

MF:C₉H₅ClF₄O₂

MW:256.581415891647

CID:1784817

PubChem ID:18792117

Update Time:2025-04-21

3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- methyl 3-chloro-2-fluoro-6-(trifluoromethyl)benzoate
- benzoic a<wbr>
- LogP
- 773873-99-7
- SCHEMBL7927649
- FDGVKBUFBGJOEJ-UHFFFAOYSA-N
- CID 18792117
- Benzoic acid, 3-chloro-2-fluoro-6-(trifluoromethyl)-, methyl ester
- 3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester
- Inchi： 1S/C9H5ClF4O2/c1-16-8(15)6-4(9(12,13)14)2-3-5(10)7(6)11/h2-3H,1H3
- InChI Key： FDGVKBUFBGJOEJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(F)(F)F)=C(C(=O)OC)C=1F

Computed Properties

Exact Mass: 255.9914197g/mol
Monoisotopic Mass: 255.9914197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B115318-10mg	3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester	773873-99-7		10mg	$ 50.00	2022-06-07
TRC	B115318-50mg	3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester	773873-99-7		50mg	$ 135.00	2022-06-07
TRC	B115318-100mg	3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester	773873-99-7		100mg	$ 230.00	2022-06-07
Alichem	A015008161-250mg	Methyl 3-chloro-2-fluoro-6-(trifluoromethyl)benzoate	773873-99-7	97%	250mg	$480.00	2023-09-01
Alichem	A015008161-500mg	Methyl 3-chloro-2-fluoro-6-(trifluoromethyl)benzoate	773873-99-7	97%	500mg	$847.60	2023-09-01
Alichem	A015008161-1g	Methyl 3-chloro-2-fluoro-6-(trifluoromethyl)benzoate	773873-99-7	97%	1g	$1445.30	2023-09-01

3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

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